2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide

• IUPAC Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide
• InChI: InChI=1S/C23H18N2O3/c1-15-21(19-9-5-6-10-20(19)24-15)22(26)23(27)25-16-11-13-18(14-12-16)28-17-7-3-2-4-8-17/h2-14,24H,1H3,(H,25,27)
• InChI Key: KQEBZGUBLQTSHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C23H18N2O3
• Molecular Weight: 370.4 g/mol

Description

“2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide” is a chemical compound with the molecular formula C31H25N3O3. Its average mass is 487.548 Da and its monoisotopic mass is 487.189606 Da.

Molecular Structure Analysis

The molecular structure of “2-(2-methyl-1H-indol-3-yl)-2-oxo-N-(4-phenoxyphenyl)acetamide” consists of 31 carbon atoms, 25 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms.

Scientific Research Applications

Antimicrobial Applications

• A study synthesized derivatives of this compound and evaluated them for antibacterial and antifungal activities against various pathogenic microorganisms. Some derivatives showed promising activities, specifically 2-(3-(4-chlorophenylimino)-2-oxoindolin-1-yl)-N-(3-methoxyphenyl) acetamide (Debnath & Ganguly, 2015).

Anticancer Activity

• Another research focused on synthesizing and investigating the anticancer activity of certain derivatives. Notably, compound 3e showed significant growth inhibition against leukemia, non-small cell lung cancer, and breast cancer cell lines (Karaburun et al., 2018).

Antioxidant Properties

• A study aimed at synthesizing novel derivatives and evaluating their antioxidant activity found that compounds 3j, 3a, and 3k exhibited remarkable activity due to the attachment of halogens at specific positions (Gopi & Dhanaraju, 2020).

Anti-Inflammatory and Pharmacological Applications

• Research into the design and molecular docking analysis of an anti-inflammatory drug revealed a new indole acetamide derivative. This compound showed potential in targeting cyclooxygenase domains and was evaluated for its anti-inflammatory activity (Al-Ostoot et al., 2020).

Miscellaneous Applications

• Several studies have synthesized various derivatives and evaluated their applications in different fields like antimicrobial, antioxidant, and anticancer activities. This includes the synthesis and characterization of novel imines and thiazolidinones (Fuloria et al., 2009) and the design of benzodiazepines bearing benzimidazole/benzothiazole and indole moieties as antimicrobial and antioxidant agents (Naraboli & Biradar, 2017).